Cas no 948294-41-5 (4-Bromo-3,5-dimethylphenylisothiocyanate)

• Product Name: 4-Bromo-3,5-dimethylphenylisothiocyanate
• CAS No: 948294-41-5
• MF: C₉H₈BrNS
• MW: 242.135519981384
• CID: 2852842
• PubChem ID: 26599259
• Update Time: 2025-08-05

4-Bromo-3,5-dimethylphenylisothiocyanate Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3,5-dimethylphenyl Isothiocyanate
• 948294-41-5
• MFCD09841639
• 4-Bromo-3,5-dimethylphenylisothiocyanate
• DTXSID00650261
• FS-5966
• AKOS037652979
• SY328940

• MDL： MFCD09841639
• Inchi： 1S/C9H8BrNS/c1-6-3-8(11-5-12)4-7(2)9(6)10/h3-4H,1-2H3
• InChI Key： GVFMRSLXWNBVNY-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(=CC=1C)N=C=S

Computed Properties

• Exact Mass: 240.95608Da
• Monoisotopic Mass: 240.95608Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 4-Bromo-3,5-dimethylphenylisothiocyanate

Professional Introduction to 4-Bromo-3,5-dimethylphenylisothiocyanate (CAS No. 948294-41-5)

4-Bromo-3,5-dimethylphenylisothiocyanate, identified by the Chemical Abstracts Service Number (CAS No.) 948294-41-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of isothiocyanates, which are known for their versatile reactivity and utility in the synthesis of biologically active molecules. The presence of both bromine and methyl substituents on the phenyl ring enhances its chemical diversity, making it a valuable intermediate in the development of novel therapeutic agents.

The structure of 4-Bromo-3,5-dimethylphenylisothiocyanate consists of a phenyl ring substituted with a bromine atom at the 4-position and two methyl groups at the 3- and 5-positions, with an isothiocyanate functional group (-N=C=S) attached to the ring. This unique arrangement imparts distinct electronic and steric properties, which are exploited in various synthetic transformations. The isothiocyanate group is particularly reactive towards nucleophiles, facilitating the formation of amides, ureas, and thioureas, which are crucial scaffolds in drug design.

In recent years, 4-Bromo-3,5-dimethylphenylisothiocyanate has been extensively studied for its potential applications in medicinal chemistry. One of the most promising areas of research involves its use as a building block in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating compounds that interact with enzymes involved in cancer metabolism. The bromine substituent allows for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of more complex molecular architectures.

Moreover, the compound has shown promise in the development of antimicrobial agents. The isothiocyanate moiety exhibits broad-spectrum biological activity by interfering with bacterial cell wall synthesis and protein function. Researchers have leveraged 4-Bromo-3,5-dimethylphenylisothiocyanate to design derivatives with enhanced efficacy against drug-resistant strains. Preliminary in vitro studies indicate that certain analogs exhibit potent activity against Gram-negative bacteria, suggesting their potential as novel therapeutic candidates.

The pharmaceutical industry has also explored 4-Bromo-3,5-dimethylphenylisothiocyanate as a precursor for neuroprotective agents. Isothiocyanates have been implicated in modulating neural pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. By incorporating this scaffold into drug candidates, scientists aim to develop compounds that can mitigate oxidative stress and inflammation—key pathological features of these conditions. The methyl groups at the 3- and 5-positions may fine-tune pharmacokinetic properties, enhancing bioavailability and target specificity.

Recent advances in computational chemistry have further highlighted the significance of 4-Bromo-3,5-dimethylphenylisothiocyanate. Molecular modeling studies suggest that its rigid phenyl ring can serve as a scaffold for designing ligands that bind to specific protein targets with high affinity. The bromine atom provides a handle for covalent modifications, enabling the development of probes for protein-protein interaction studies. These insights are particularly valuable in drug discovery pipelines where understanding protein-ligand interactions is critical.

Another area where 4-Bromo-3,5-dimethylphenylisothiocyanate has found utility is in materials science. The reactivity of its isothiocyanate group allows for the synthesis of polymers with tailored properties. Researchers have utilized this compound to create conjugated polymers that exhibit optoelectronic characteristics suitable for organic electronics applications. The bromine substituents facilitate polymerization via radical or transition-metal-catalyzed routes, leading to materials with enhanced thermal stability and mechanical strength.

The synthesis of 4-Bromo-3,5-dimethylphenylisothiocyanate itself presents an interesting challenge due to its reactive nature. Traditional synthetic routes involve halogenation and subsequent introduction of the isothiocyanate group under controlled conditions to prevent unwanted side reactions. Advances in synthetic methodologies have enabled more efficient production processes, including catalytic approaches that minimize byproduct formation.

In conclusion,4-Bromo-3,5-dimethylphenylisothiocyanate (CAS No. 948294-41-5) represents a versatile intermediate with broad applications across pharmaceuticals and materials science. Its unique structural features make it an invaluable tool for chemists seeking to develop innovative therapeutics and functional materials. As research continues to uncover new biological activities and synthetic possibilities,this compound will undoubtedly remain at the forefront of scientific exploration.